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Compound of Interest

Compound Name: 2,3-Dihydrohinokiflavone

Cat. No.: B600327 Get Quote

2,3-Dihydrohinokiflavone: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Abstract
2,3-Dihydrohinokiflavone is a naturally occurring biflavonoid found in a variety of plant

species, including those of the Cupressaceae family. As a member of the flavonoid family, it

exhibits significant antioxidant and anti-inflammatory properties, making it a compound of

interest for therapeutic research.[1] This technical guide provides a comprehensive overview of

the known physical and chemical properties of 2,3-Dihydrohinokiflavone, alongside detailed

experimental protocols and an exploration of its biological activities and associated signaling

pathways. This document is intended to serve as a foundational resource for researchers

investigating its potential applications in drug discovery and development.

Chemical and Physical Properties
2,3-Dihydrohinokiflavone is a biflavonoid composed of two flavone units linked by an ether

bond.[2] Its structure is characterized by a dihydroflavone moiety linked to a flavone moiety.

Table 1: General and Computed Physical Properties of 2,3-Dihydrohinokiflavone
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Property Value Source

Chemical Formula C₃₀H₂₀O₁₀ [1][3]

Molecular Weight 540.47 g/mol [1][3]

CAS Number 34292-87-0 [1][3]

IUPAC Name

6-[4-(5,7-dihydroxy-4-oxo-2,3-

dihydrochromen-2-

yl)phenoxy]-5,7-dihydroxy-2-

(4-hydroxyphenyl)chromen-4-

one

[4]

Appearance Yellow powder [5]

Melting Point

Data not available. The related

compound flavanone has a

melting point of 77 °C.

[6]

Solubility

Data not available for specific

solvents. Flavonoids are

generally soluble in DMSO and

alcohols like ethanol and

methanol, and poorly soluble

in water.

[2]

Storage Temperature 2-8°C [3]

Table 2: Spectroscopic Data for 2,3-Dihydrohinokiflavone and Related Compounds
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Spectroscopic Data Value Source/Notes

UV-Vis λmax (Methanol)

Band I: ~330-360 nm, Band II:

~250-280 nm (Expected for

flavanones)

[7][8]

¹H NMR (DMSO-d₆)

Data not available for 2,3-

Dihydrohinokiflavone. Aromatic

protons typically appear

between δ 6.0-8.0 ppm.

Protons on the dihydropyran

ring are expected around δ

2.5-5.5 ppm.

[9]

¹³C NMR

Data not available for 2,3-

Dihydrohinokiflavone.

Carbonyl (C4) signal is

expected around δ 177 ppm.

Aromatic carbons resonate

between δ 100-165 ppm.

[1]

Mass Spectrometry (LC-MS) [M+H]⁺ = 541.1136 [4]

Biological Activity and Signaling Pathways
2,3-Dihydrohinokiflavone, as a flavonoid, is known to possess potent antioxidant and anti-

inflammatory activities.[1] These effects are primarily attributed to its ability to modulate key

cellular signaling pathways involved in inflammation and oxidative stress.

Anti-inflammatory Activity
Flavonoids, including likely 2,3-Dihydrohinokiflavone, exert their anti-inflammatory effects by

inhibiting the production of pro-inflammatory mediators. This is often achieved through the

modulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase

(MAPK) signaling pathways.

NF-κB Pathway: NF-κB is a crucial transcription factor that regulates the expression of genes

involved in the inflammatory response. In unstimulated cells, NF-κB is sequestered in the
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cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, IκB

is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate

the transcription of inflammatory genes. Flavonoids can inhibit NF-κB activation by

preventing IκB degradation.[10][11]

MAPK Pathway: The MAPK pathway is another critical signaling cascade involved in

inflammation. It comprises a series of protein kinases that are sequentially activated in

response to extracellular stimuli. Key components of this pathway include p38, JNK, and

ERK. Flavonoids have been shown to inhibit the phosphorylation and activation of these

kinases, thereby downregulating the inflammatory response.[11]
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Figure 1: Putative anti-inflammatory mechanism of 2,3-Dihydrohinokiflavone.

Antioxidant Activity
The antioxidant activity of flavonoids like 2,3-Dihydrohinokiflavone stems from their ability to

scavenge free radicals and chelate metal ions, thereby preventing oxidative damage to cellular

components. The presence of multiple hydroxyl groups on the aromatic rings is crucial for this

activity.
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Dried Plant Material
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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